4-(4-Methoxy-2-trifluoromethyl-phenylamino)-benzonitrile

• Molecular Formula: C15H11F3N2O
• Molecular Weight: 292.26 g/mol
• IUPAC Name: 4-[4-methoxy-2-(trifluoromethyl)anilino]benzonitrile
• InChI: InChI=1S/C15H11F3N2O/c1-21-12-6-7-14(13(8-12)15(16,17)18)20-11-4-2-10(9-19)3-5-11/h2-8,20H,1H3
• InChI Key: JUWGGPZNOUFSSC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)NC2=CC=C(C=C2)C#N)C(F)(F)F

Description

4-(4-Methoxy-2-trifluoromethyl-phenylamino)-benzonitrile is a useful research compound. Its molecular formula is C15H11F3N2O and its molecular weight is 292.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Analogously to Example 1a), 4-bromobenzonitrile was reacted with 2-trifluoromethyl-4-methoxy-aniline. After chromatographic purification through silica gel (petroleum ether with 10 to 30% ethyl acetate) the 4-(4-methoxy-2-trifluoromethyl-phenylamino)-benzonitrile was obtained in a yield of 60.5% of theory.